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Compound of Interest

Compound Name: Lantanilic acid

Cat. No.: B1494964 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and operational integrity.

This document provides a comprehensive, step-by-step guide for the safe disposal of

Lantanilic acid, a triterpenoid compound. By adhering to these procedures, laboratories can

ensure the safety of their personnel and maintain compliance with environmental regulations.

I. Understanding Lantanilic Acid: Properties and
Hazard Assessment
Lantanilic acid (CAS No. 60657-41-2) is a triterpenoid with the molecular formula C₃₅H₅₂O₆. It

is a solid organic acid soluble in various organic solvents, including chloroform,

dichloromethane, ethyl acetate, dimethyl sulfoxide (DMSO), and acetone. Despite its name, the

molecular formula of Lantanilic acid does not contain any lanthanide elements; the name is

derived from its isolation from plants of the Lantana genus.

Due to the absence of a specific Safety Data Sheet (SDS) for Lantanilic acid, a

comprehensive hazard assessment is not available. However, as a non-halogenated organic

acid, it should be handled with the standard precautions for this class of chemicals. This

includes avoiding dust inhalation, and skin, and eye contact, and working in a well-ventilated

area, preferably a fume hood.

II. Quantitative Data for Disposal
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At present, there is no specific quantitative data available for the disposal of Lantanilic acid,

such as concentration limits for drain disposal or specific pH targets for neutralization.

Therefore, it must be treated as a chemical waste product and disposed of through a licensed

hazardous waste disposal service.

Parameter Value

pH for Neutralization Not Applicable (Treat as chemical waste)

Concentration Limits for Drain Disposal Not Applicable (Do not dispose down the drain)

III. Experimental Protocol for Disposal
The following protocol outlines the recommended procedure for the disposal of Lantanilic
acid. This procedure is based on general best practices for the disposal of non-halogenated

organic acids.

Materials Required:

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves.

Clearly labeled, non-reactive waste container with a secure lid (e.g., a high-density

polyethylene or glass container). The label should read "Non-Halogenated Organic Waste"

and specify "Lantanilic acid."

Spatula or scoop for handling solid Lantanilic acid.

Fume hood.

Procedure:

Preparation and Safety Precautions:

Conduct all handling and disposal procedures within a certified fume hood to minimize

inhalation exposure.

Don appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.
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Waste Collection (Solid Lantanilic Acid):

Carefully transfer the solid Lantanilic acid waste into a designated, properly labeled, non-

reactive waste container using a clean spatula or scoop.

Ensure the container is securely sealed after the transfer.

Waste Collection (Lantanilic Acid in Solution):

If the Lantanilic acid is in an organic solvent, it should be collected in a designated "Non-

Halogenated Organic Solvent Waste" container.[1][2][3]

Do not mix with halogenated solvents, strong acids or bases, or other incompatible waste

streams.[1][4]

Ensure the waste container is compatible with the solvent used.

Securely cap the waste container after adding the solution.

Storage:

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area away from incompatible materials.

Final Disposal:

Arrange for the collection of the hazardous waste container by a licensed environmental

waste management company. Follow all institutional and local regulations for hazardous

waste disposal.[5]

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Lantanilic acid.
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Caption: Workflow for the safe disposal of Lantanilic acid.
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By implementing these procedures, laboratories can ensure the safe and responsible

management of Lantanilic acid waste, thereby protecting personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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